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Compound of Interest

Compound Name: Soclac

Cat. No.: B8236292 Get Quote

Introduction
Soclac is a potent and irreversible inhibitor of acid ceramidase (AC), a key lysosomal enzyme

responsible for the hydrolysis of ceramide into sphingosine and a fatty acid.[1][2] Elevated AC

activity is observed in several types of cancer, where it contributes to pro-survival signaling by

reducing the levels of pro-apoptotic ceramide and increasing the levels of pro-proliferative

sphingosine-1-phosphate. By inhibiting AC, Soclac leads to the accumulation of ceramide

within cancer cells, thereby promoting apoptosis. These characteristics make Soclac a

compelling tool for preclinical cancer research, particularly in studies involving mouse xenograft

models.

Note: The following sections provide a detailed overview of Soclac's mechanism of action, its

application in in vitro studies, and a generalized protocol for its potential use in mouse

xenograft models. It is important to note that specific in vivo administration and dosage

regimens for Soclac have not been extensively published and would require empirical

determination.

Mechanism of Action and Signaling Pathway
Soclac exerts its effects by irreversibly binding to the active site of acid ceramidase, thereby

inhibiting its enzymatic activity. This leads to a buildup of ceramide, a bioactive lipid that acts as

a tumor suppressor by inducing cell cycle arrest and apoptosis.
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The diagram below illustrates the central role of acid ceramidase in ceramide metabolism and

the point of intervention for Soclac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8236292?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10956054/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10956054/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8163297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8163297/
https://www.benchchem.com/product/b8236292#soclac-administration-and-dosage-in-mouse-xenograft-models
https://www.benchchem.com/product/b8236292#soclac-administration-and-dosage-in-mouse-xenograft-models
https://www.benchchem.com/product/b8236292#soclac-administration-and-dosage-in-mouse-xenograft-models
https://www.benchchem.com/product/b8236292#soclac-administration-and-dosage-in-mouse-xenograft-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8236292?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

